![molecular formula C7H4BrNO3S B6292818 4-Bromobenzenesulfonyl isocyanate CAS No. 7018-74-8](/img/structure/B6292818.png)
4-Bromobenzenesulfonyl isocyanate
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Overview
Description
4-Bromobenzenesulfonyl isocyanate is a chemical compound with the molecular formula C7H4BrNO3S and a molecular weight of 262.08 . It is used in various chemical reactions and has significant industrial importance .
Synthesis Analysis
The synthesis of isocyanates, such as this compound, involves several methods. One method involves the treatment of alcohols, thiols, and trimethylsilyl ethers with triphenylphosphine/2,3-dichloro-5,6-dicyanobenzoquinone/Bu4NOCN in acetonitrile . Another method involves the oxidation of isonitriles to isocyanates using DMSO as the oxidant, catalyzed by trifluoroacetic anhydride .Molecular Structure Analysis
The molecular structure of this compound consists of a bromobenzene ring attached to a sulfonyl isocyanate group . The structure is planar, with the isocyanate group extending from the benzene ring.Chemical Reactions Analysis
This compound can participate in various chemical reactions. For instance, it can react with hydrogen-acidic compounds like alcohols, phenols, and amines to form carbamates and ureas . The reaction mechanism depends on the acidity and nucleophilicity of the hydrogen-acidic compound and the basicity of the catalyst .Physical And Chemical Properties Analysis
This compound has a melting point of 38-40 °C and a boiling point of 117-120 °C at a pressure of 1.2 Torr . It has a density of 1.72±0.1 g/cm3 .Scientific Research Applications
4-Bromobenzenesulfonyl isocyanate has been used in a wide variety of scientific research applications, including organic synthesis, medicinal chemistry, and biochemistry. It has been used to synthesize novel compounds with potential therapeutic applications, such as drugs and other bioactive agents. It has also been used to synthesize compounds for use in analytical chemistry and materials science.
Mechanism of Action
Target of Action
It’s known that isocyanates in general can react with compounds containing active hydrogen atoms, such as water, alcohols, and amines .
Mode of Action
Isocyanates are known to react with compounds containing active hydrogen atoms, forming a covalent bond . This reaction can lead to changes in the target molecule, potentially altering its function.
Action Environment
Environmental factors can influence the action, efficacy, and stability of 4-Bromobenzenesulfonyl isocyanate .
Advantages and Limitations for Lab Experiments
4-Bromobenzenesulfonyl isocyanate is a relatively stable compound, and it is relatively easy to handle and store. It is also a versatile reagent, and it can be used to synthesize a wide variety of compounds. However, it is a highly reactive compound, and it can be toxic if handled improperly. It is important to use protective equipment when handling this compound, and it should be stored in a cool, dry place away from heat and light.
Future Directions
The potential future directions for 4-Bromobenzenesulfonyl isocyanate include: further research into its mechanism of action, development of new synthetic methods using this compound, and further exploration of its potential applications in medicinal chemistry and biochemistry. Additionally, further research into its toxicity and safety profile is necessary, as well as further exploration of its potential uses in materials science and analytical chemistry.
Synthesis Methods
4-Bromobenzenesulfonyl isocyanate is usually synthesized through a two-step process. The first step involves the reaction of 4-bromobenzene sulfonyl chloride with sodium isocyanate in aqueous solution. The resulting product is an intermediate, this compound, which can then be reacted with a variety of other compounds in the second step. The second step typically involves the reaction of this compound with a nucleophile to form the desired product.
Safety and Hazards
4-Bromobenzenesulfonyl isocyanate is considered hazardous. It causes severe skin burns and eye damage . It may cause an allergic skin reaction and may cause allergy or asthma symptoms or breathing difficulties if inhaled . It may also cause respiratory irritation and is harmful in contact with skin or if inhaled .
properties
IUPAC Name |
4-bromo-N-(oxomethylidene)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4BrNO3S/c8-6-1-3-7(4-2-6)13(11,12)9-5-10/h1-4H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SZTAVLHJSNLEIC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1S(=O)(=O)N=C=O)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4BrNO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.08 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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